![molecular formula C10H8BrNO B1376064 1-Bromo-4-methoxyisoquinoline CAS No. 1421517-83-0](/img/structure/B1376064.png)
1-Bromo-4-methoxyisoquinoline
Overview
Description
1-Bromo-4-methoxyisoquinoline is a synthetic compound that belongs to the isoquinoline class of chemical compounds . It has a molecular weight of 238.08 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8BrNO/c1-13-9-6-12-10 (11)8-5-3-2-4-7 (8)9/h2-6H,1H3
. This indicates that the compound has a bromine atom, a methoxy group, and an isoquinoline structure.
Physical And Chemical Properties Analysis
This compound is a white to yellow solid at room temperature .
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Isoquinolines : 1-Bromo-4-methoxyisoquinoline has been utilized in the synthesis of various isoquinoline derivatives. For instance, Armengol et al. (2000) described its use in producing bromo-7-methoxyisoquinoline via a modified Pomeranz-Fritsch ring synthesis (Armengol, Helliwell, & Joule, 2000).
Electrophilic Trapping of Anions : A study by Sercel et al. (2007) explored the electrophilic trapping of di- and monolithium anions derived from 4-bromo-1-methoxyisoquinolines, leading to the synthesis of 4-substituted isoquinolinones (Sercel, Sanchez, & Hollis Showalter, 2007).
Applications in Organic Chemistry
Nucleophilic Substitution Reactions : Sanders et al. (2010) investigated the reactions of bromoethoxyisoquinolines, noting that except for 4-bromo-3-ethoxyisoquinoline, all other derivatives underwent simple nucleophilic substitution (Sanders, Dijk, & Hertog, 2010).
Synthesis of Dihydroisoquinolines : He et al. (2016) reported the synthesis of highly functionalized 4-bromo-1,2-dihydroisoquinolines, proposing a bromonium ylide as a key intermediate (He, Shi, Cheng, Man, Yang, & Li, 2016).
Application in Drug Discovery and Synthesis
Synthesis of Drug Intermediates : Nishimura and Saitoh (2016) described the synthesis of 5-bromo-2-methylamino-8-methoxyquinazoline, a key intermediate in drug discoveries, which shows the potential use of bromo-methoxyisoquinoline derivatives in medicinal chemistry (Nishimura & Saitoh, 2016).
Synthesis of Aminoquinones with Antitumor Activity : Delgado et al. (2012) synthesized various aminoquinones structurally related to marine isoquinolinequinones, with some showing promising antitumor activity (Delgado, Ibacache, Theoduloz, & Valderrama, 2012).
Safety and Hazards
Properties
IUPAC Name |
1-bromo-4-methoxyisoquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-13-9-6-12-10(11)8-5-3-2-4-7(8)9/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCFPDPSSGCHYGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(C2=CC=CC=C21)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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